Cas no 916664-69-2 (2,2'-Bithiophene, 5-hexyl-5'-phenyl-)

• Product Name: 2,2'-Bithiophene, 5-hexyl-5'-phenyl-
• CAS No: 916664-69-2
• MF: C₂₀H₂₂S₂
• MW: 326.518682956696
• CID: 786818
• PubChem ID: 71428735
• Update Time: 2025-04-19

2,2'-Bithiophene, 5-hexyl-5'-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bithiophene, 5-hexyl-5'-phenyl-
• 2-hexyl-5-(5-phenylthiophen-2-yl)thiophene
• DTXSID60847453
• 916664-69-2
• 5-Hexyl-5'-phenyl-2,2'-bithiophene

• Inchi： 1S/C20H22S2/c1-2-3-4-8-11-17-12-13-19(21-17)20-15-14-18(22-20)16-9-6-5-7-10-16/h5-7,9-10,12-15H,2-4,8,11H2,1H3
• InChI Key： WXLNJZUUWIULFS-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C3C=CC=CC=3)S2)=CC=C1CCCCCC

Computed Properties

• Exact Mass: 326.11629305g/mol
• Monoisotopic Mass: 326.11629305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 56.5Ų